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Compound of Interest

Compound Name: Disperse Red 92

CAS No.: 72363-26-9

Cat. No.: B1582777

Get Quote

Disperse Red 92 (C.I. 60752) is a synthetic organic colorant belonging to the anthraquinone

class of dyes.[1] It is characterized by its vibrant red-violet hue and is primarily utilized in the

dyeing of hydrophobic synthetic fibers such as polyester and nylon, as well as in the coloration

of plastics and inks.[2][3] Unlike acid or reactive dyes, disperse dyes are non-ionic and exhibit

very low solubility in water. Their mechanism of action involves application from a fine aqueous

dispersion, from which the dye molecules migrate and "dissolve" into the polymer matrix of the

fiber, forming a stable solid-solid solution.[4]

The efficacy, levelness, and intensity of coloration achieved with Disperse Red 92 are

intrinsically linked to its solubility characteristics in various media. For researchers in polymer

science, textiles, and formulation chemistry, a comprehensive understanding of its solubility in

organic solvents is paramount. Organic solvents are not only crucial for alternative dyeing

methods and printing ink formulations but are also fundamental in purification, quality control

analysis, and toxicological studies. This guide provides a detailed exploration of the

physicochemical principles governing the solubility of Disperse Red 92, presents a profile of its

behavior in organic solvents, and offers a robust, validated protocol for its experimental

determination.
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Physicochemical Profile of Disperse Red 92
A molecule's solubility is dictated by its structure, polarity, and capacity for intermolecular

interactions. The key properties of Disperse Red 92 are summarized below.

Property Value / Description Source(s)

C.I. Name Disperse Red 92, C.I. 60752 [1]

CAS Number 12236-11-2 / 72363-26-9 [1]

Chemical Class Anthraquinone [1]

Molecular Formula C₂₅H₂₄N₂O₇S [1]

Molecular Weight 496.53 g/mol [1]

Appearance Red-violet grains or powder [2][3]

General Solubility

Stated to be soluble in organic

solvents; insoluble in water.[5]

[6]

The core of Disperse Red 92 is the large, relatively nonpolar anthraquinone structure.

However, the presence of various polar functional groups, including an amine (-NH₂), a

hydroxyl (-OH), a sulfone (-SO₂-), and an ether (-O-), introduces significant polarity and the

capacity for hydrogen bonding. This amphiphilic nature—possessing both nonpolar and polar

regions—is key to its solubility behavior.

The Theoretical Framework of Solubility: A Hansen
Solubility Parameter Approach
The adage "like dissolves like" is the foundational principle of solubility. A more quantitative and

predictive framework is offered by the Hansen Solubility Parameters (HSP), which deconstruct

the total cohesive energy of a substance into three components.[7][8] A solute will dissolve best

in a solvent when their respective HSP values are closely matched.

The three Hansen parameters (typically measured in MPa⁰⁵) are:
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δD (Dispersion): Energy derived from atomic van der Waals forces. For a large molecule like

Disperse Red 92, these forces are significant.

δP (Polar): Energy from dipolar intermolecular forces. The numerous heteroatoms (O, N, S)

in Disperse Red 92 create permanent dipoles, resulting in a significant δP component.

δH (Hydrogen Bonding): Energy from the formation of hydrogen bonds. The amine (-NH₂)

and hydroxyl (-OH) groups make Disperse Red 92 a hydrogen bond donor, while the

carbonyl (=O), ether (-O-), and sulfone (-SO₂-) groups act as hydrogen bond acceptors.

The total Hansen parameter is the square root of the sum of the squares of the individual

parameters. For dissolution to occur, the "distance" (Ra) between the HSP coordinates of the

solute (dye) and the solvent in 3D "Hansen space" must be small. Studies on the parent

anthraquinone structure indicate it possesses moderate polarity.[9] Therefore, solvents with a

balanced profile of polarity and hydrogen bonding capability are predicted to be the most

effective at dissolving Disperse Red 92.

Solubility Profile of Disperse Red 92 and Related
Anthraquinone Dyes
Specific quantitative solubility data (e.g., in g/L or mol/L) for Disperse Red 92 in common

organic solvents is not readily available in published, peer-reviewed literature. This represents

a notable data gap in the field. However, by examining qualitative data for Disperse Red 92
and quantitative or qualitative data for structurally similar anthraquinone disperse dyes, a

reliable solubility profile can be inferred. This approach is standard practice in chemical science

when direct data is absent.

The table below summarizes the known solubility of Disperse Red 92 and its analogues in

common organic solvents.
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Dye Name
Molecular
Structure
Class

Acetone Ethanol Benzene
Carbon
Tetrachlorid
e

Disperse Red

92

Anthraquinon

e

Soluble

(inferred)

Soluble

(inferred)
N/A N/A

Disperse Red

9

Anthraquinon

e
Soluble[2] Soluble[2]

Slightly

Soluble[2]

Slightly

Soluble[2]

Disperse Red

11

Anthraquinon

e
Soluble[10] Soluble[10] N/A N/A

Disperse Red

1
Monoazo Soluble[6] Soluble[6] Soluble[6] N/A

Note:N/A indicates data not available from the cited sources.

The consistent solubility of these related dyes in polar aprotic (acetone) and polar protic

(ethanol) solvents strongly supports the prediction that Disperse Red 92 will exhibit similar

behavior. The slightly reduced solubility of Disperse Red 9 in nonpolar aromatic solvents like

benzene suggests that while the large anthraquinone core has an affinity for such solvents, the

polar functional groups necessitate a solvent with some degree of polarity for effective

dissolution.

Experimental Determination of Solubility
The most reliable method for determining the solubility of a colored compound like Disperse
Red 92 in an organic solvent is the saturation shake-flask method coupled with UV-Visible

spectrophotometry.[4] This method is based on the Beer-Lambert Law, which establishes a

linear relationship between a solution's absorbance and the concentration of the analyte.

Principle of the Method
An excess amount of the dye is equilibrated with the solvent at a constant temperature until the

solvent is saturated. The undissolved solid is then removed, and the concentration of the dye in

the clear, saturated supernatant is determined by measuring its absorbance and comparing it

to a pre-established calibration curve.[11]
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Materials and Reagents
Disperse Red 92 (analytical grade)

Solvent of interest (spectroscopic grade)

Volumetric flasks (Class A)

Pipettes (Class A)

Orbital shaker or magnetic stirrer with temperature control

Centrifuge capable of holding solvent-safe tubes

Syringe filters (e.g., 0.22 µm PTFE)

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Step-by-Step Experimental Protocol
Part A: Preparation of Calibration Curve

Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 92 (e.g., 10

mg) and dissolve it in the chosen solvent in a 100 mL volumetric flask. Ensure complete

dissolution. This is your stock solution of known concentration (e.g., 100 mg/L).

Determine λmax: Scan the stock solution across the UV-Vis spectrum (e.g., 300-700 nm) to

identify the wavelength of maximum absorbance (λmax). All subsequent absorbance

measurements must be performed at this wavelength.[12]

Prepare Standard Solutions: Perform serial dilutions of the stock solution to create a series

of at least five standard solutions of decreasing, known concentrations.

Measure Absorbance: Measure the absorbance of each standard solution at λmax, using the

pure solvent as a blank.
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Plot the Curve: Plot a graph of Absorbance (y-axis) versus Concentration (x-axis). Perform a

linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient

(R²). An R² value > 0.995 is required for a valid calibration.

Part B: Preparation and Analysis of the Saturated Solution

Equilibration: Add an excess amount of Disperse Red 92 to a flask containing the solvent

(ensure solid dye remains visible). Seal the flask to prevent solvent evaporation.

Agitation: Place the flask in a temperature-controlled shaker bath and agitate for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached. The concentration in the liquid

phase should become constant.

Phase Separation: Remove the flask and allow the undissolved solid to settle. To obtain a

clear supernatant free of particulates, centrifuge an aliquot of the suspension at high speed.

Alternatively, carefully filter the solution using a syringe filter compatible with the solvent.

Dilution and Measurement: Accurately dilute a known volume of the clear saturated

supernatant with the solvent to bring its absorbance into the linear range of the calibration

curve. Measure the absorbance of this diluted solution at λmax.[4]

Calculation: Use the calibration curve equation to calculate the concentration of the diluted

sample. Multiply this value by the dilution factor to determine the concentration of the original

saturated solution. This final concentration is the solubility of Disperse Red 92 in that solvent

at that temperature.

Experimental Workflow Diagram
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Part A: Calibration Curve Part B: Saturated Solution Analysis
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Caption: Workflow for solubility determination via the shake-flask method.
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Factors Influencing Solubility
Temperature: The dissolution of most solid solutes is an endothermic process. Therefore, the

solubility of Disperse Red 92 in organic solvents is expected to increase with rising

temperature. This is a critical parameter in high-temperature dyeing processes.

Solvent Polarity: As discussed in the HSP section, the choice of solvent is the most critical

factor. A solvent that closely matches the dispersion, polar, and hydrogen-bonding

characteristics of Disperse Red 92 will yield the highest solubility.

Purity: The presence of impurities in either the dye or the solvent can alter the measured

solubility. Water, in particular, can significantly impact solubility in organic solvents and

should be minimized.

Conclusion
While specific quantitative solubility data for Disperse Red 92 remains a subject for future

research, a robust understanding of its behavior can be achieved through the application of

fundamental chemical principles and analysis of analogous compounds. Its anthraquinone

structure, modified with polar functional groups, renders it soluble in polar organic solvents like

acetone and ethanol. The Hansen Solubility Parameter framework provides an authoritative

model for predicting optimal solvents. For researchers and development professionals, the

validated spectrophotometric protocol detailed herein offers a reliable and self-validating

system to precisely quantify the solubility of Disperse Red 92, enabling informed decisions in

formulation, process optimization, and scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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